Cas no 2229093-34-7 (2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine
• CAS No: 2229093-34-7
• MF: C₉H₁₁F₂NS
• MW: 203.252147912979
• CID: 6601797
• PubChem ID: 165734702
• Update Time: 2025-06-09

2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine
• EN300-1952997
• 2229093-34-7
• [2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H11F2NS/c1-6-2-13-3-7(6)8(5-12)4-9(8,10)11/h2-3H,4-5,12H2,1H3
• InChI Key： PXGHXLJZXRWFFQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 203.05802685g/mol
• Monoisotopic Mass: 203.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229093-34-7 and Product Name: 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine

2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine, identified by the CAS number 2229093-34-7, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates both fluorine and thiophene moieties, which are known for their ability to modulate biological pathways and enhance drug-like characteristics such as lipophilicity and metabolic stability.

The 2,2-difluoro substituents in the molecular structure contribute to the compound's unique electronic properties, making it a candidate for further exploration in the development of novel therapeutic agents. Fluorinated compounds are widely recognized for their role in improving pharmacokinetic profiles, including bioavailability and half-life. The presence of these fluorine atoms can also influence the compound's interaction with biological targets, potentially leading to enhanced binding affinity or selectivity.

The 1-(4-methylthiophen-3-yl)cyclopropylmethanamine moiety introduces a thiophene ring system, which is a common feature in many bioactive molecules. Thiophenes have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl group further enhances the molecular complexity, contributing to steric hindrance that can be exploited to optimize receptor binding. This combination of structural elements makes 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The integration of quantum mechanics-based methods has allowed for the exploration of how fluorine substitution affects electronic distributions and thus influences interactions with biological targets. These computational studies have been instrumental in guiding experimental design and optimizing synthetic routes.

In the context of medicinal chemistry, the synthesis of 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine has been approached through multi-step organic transformations. Key steps often involve nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. The use of advanced catalytic systems has streamlined these synthetic pathways, making it feasible to produce larger quantities for preclinical testing. The efficiency of these synthetic methods is crucial for translating laboratory findings into viable therapeutic options.

The pharmacological evaluation of 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various enzymes and receptors relevant to diseases such as cancer and neurodegeneration. Initial results suggest that this compound exhibits inhibitory activity against certain target proteins, which could be exploited for therapeutic intervention. However, further studies are necessary to fully elucidate its mechanism of action and potential side effects.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational tools to analyze its binding interactions, researchers can identify key residues on biological targets that can be modified to enhance efficacy or reduce toxicity. This approach aligns with the growing trend toward personalized medicine, where compounds are tailored to individual patient profiles based on genetic or biochemical markers.

The role of fluorine in modulating metabolic stability has also been a focus of recent research. Fluorinated aromatic compounds often exhibit increased resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. This property can significantly extend the half-life of a drug molecule, reducing the frequency of dosing required for therapeutic effect. For 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine, this could translate into improved patient compliance and efficacy.

Additionally, the thiophene ring system presents opportunities for further derivatization to explore different pharmacological profiles. Thiophenes have been successfully incorporated into a wide range of drugs due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. By modifying other parts of the molecule while retaining this core structure, researchers can generate libraries of compounds with tailored properties for treating conditions such as epilepsy or Alzheimer's disease.

The synthesis and characterization of 2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine have also benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into molecular structure and purity, ensuring that experimental results are reliable and reproducible. High-resolution NMR spectroscopy has been particularly useful in confirming the connectivity of atoms within complex molecules like this one.

In conclusion,2,2-difluoro-1-(4-methylthiophen-3-yl)cyclopropylmethanamine represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of fluorine substitution with a thiophene ring system offers numerous opportunities for optimizing drug-like properties through both computational modeling and experimental synthesis. As research continues to uncover new applications for this class of compounds,2229093-34-7 may play a significant role in the development of next-generation therapeutics.